5-Cyclopropoxy-4-fluoropyridin-2-amine

• Molecular Formula: C8H9FN2O
• Molecular Weight: 168.17 g/mol
• IUPAC Name: 5-cyclopropyloxy-4-fluoropyridin-2-amine
• InChI: InChI=1S/C8H9FN2O/c9-6-3-8(10)11-4-7(6)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
• InChI Key: NRGTZBRTVMIDCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2F)N

Description

5-Cyclopropoxy-4-fluoropyridin-2-amine is a fluorinated pyridine derivative featuring a cyclopropoxy substituent at position 5, a fluorine atom at position 4, and an amine group at position 2. This compound is of interest in medicinal chemistry due to its unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-4-fluoropyridin-2-amine can be achieved through various methods. One common approach involves the use of fluorinating agents such as Selectfluor® to introduce the fluorine atom into the pyridine ring . Another method involves the use of whole cells of Burkholderia sp. MAK1 for the regioselective oxyfunctionalization of pyridine derivatives . This biocatalytic approach is particularly attractive due to its efficiency and selectivity.

Industrial Production Methods

Industrial production of fluorinated pyridine derivatives often involves the use of advanced fluorination technologies and high availability of fluorinated synthetic blocks . The process typically includes the use of effective fluorinating reagents and reliable fluorination technology to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-4-fluoropyridin-2-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo substitution reactions, where the fluorine atom is replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like sodium hydride (NaH) and alkyl halides are often employed in substitution reactions.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

5-Cyclopropoxy-4-fluoropyridin-2-amine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor modulation.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of agrochemicals and other industrial products

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-4-fluoropyridin-2-amine involves its interaction with specific molecular targets and pathways. The compound’s fluorine atom plays a crucial role in enhancing its binding affinity to target proteins and enzymes. This interaction can lead to the modulation of biological pathways, resulting in therapeutic effects .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs include halogenated pyridines (e.g., 5-Chloro-4-fluoropyridin-2-amine and 5-Bromo-4-fluoropyridin-2-amine) and ether-containing derivatives (e.g., 4-Cyclobutoxy-3,5-difluorobenzoic acid). A comparative analysis is provided below:

Table 1: Substituent and Property Comparison

Compound Name	Substituent at Position 5	Molecular Weight (g/mol)	logP (Predicted)	Key Properties
5-Cyclopropoxy-4-fluoropyridin-2-amine	Cyclopropoxy (OCH₂C₃H₅)	~207.2	1.8–2.2	High rigidity, moderate lipophilicity
5-Chloro-4-fluoropyridin-2-amine	Chlorine (Cl)	~162.5	1.2–1.5	Electron-withdrawing, lower steric bulk
5-Bromo-4-fluoropyridin-2-amine	Bromine (Br)	~206.9	1.5–1.8	Increased polarizability, potential metabolic instability
4-Cyclobutoxy-3,5-difluorobenzoic acid	Cyclobutoxy (OCH₂C₄H₇)	~258.2	2.0–2.4	Reduced ring strain vs. cyclopropoxy, higher lipophilicity

Key Observations :

• Steric Impact : The cyclopropoxy group introduces greater steric hindrance compared to halogens, which may influence binding pocket interactions in biological targets .
• Metabolic Stability : Ether groups like cyclopropoxy are generally more metabolically stable than halogen substituents, which may undergo dehalogenation or oxidation .